Cas no 55620-55-8 (1H-Imidazole-1-propanol,2-nitro-)

1H-Imidazole-1-propanol,2-nitro- structure
55620-55-8 structure
Product Name:1H-Imidazole-1-propanol,2-nitro-
CAS No:55620-55-8
MF:C6H9N3O3
MW:171.153960943222
CID:381902
PubChem ID:327542
Update Time:2025-04-19

1H-Imidazole-1-propanol,2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-propanol,2-nitro-
    • 3-(2-nitroimidazol-1-yl)propan-1-ol
    • AC1L70QB
    • AG-F-94672
    • CTK5A3898
    • NSC302985
    • NSC-302985
    • DTXSID00316395
    • 55620-55-8
    • SCHEMBL12391050
    • 1H-Imidazole-1-propanol, 2-nitro-
    • Inchi: 1S/C6H9N3O3/c10-5-1-3-8-4-2-7-6(8)9(11)12/h2,4,10H,1,3,5H2
    • InChI Key: MYVTUHZISIPWLL-UHFFFAOYSA-N
    • SMILES: OCCCN1C=CN=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 171.06447
  • Monoisotopic Mass: 171.064391
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.1
  • Topological Polar Surface Area: 83.9

Experimental Properties

  • Density: 1.44
  • Boiling Point: 417.3°Cat760mmHg
  • Flash Point: 206.2°C
  • Refractive Index: 1.609
  • PSA: 81.19
  • LogP: 0.69690
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